Cas no 90578-39-5 (Benzyl 2,5-dimethoxybenzoate)

• Product Name: Benzyl 2,5-dimethoxybenzoate
• CAS No: 90578-39-5
• Molecular Formula: C₁₆H₁₆O₄
• Molecular Weight: 272.296
• CID: 2812440
• PubChem ID: 71327489

Benzyl 2,5-dimethoxybenzoate Properties

Names and Identifiers

• 90578-39-5
• Benzyl 2,5-dimethoxybenzoate
• DTXSID00756555
• DTXCID50707299
• Benzoic acid, 2,5-dimethoxy-, phenylmethyl ester
• Benzoate, 2,5-dimethoxy-, phenylmethyl ester
• Benzyl 2,5-dimethoxybenzoic acid

• InChIKey： DIYALSWQLNYWNO-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16O4/c1-18-13-8-9-15(19-2)14(10-13)16(17)20-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• SMILES： COC1=CC(=C(C=C1)OC)C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 272.10485899g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 272.10485899g/mol
• Heavy Atom Count: 20
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives